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Compound of Interest

N-Boc-O5-fluorenylmethyl-D-
Compound Name:
glutamic acid

Cat. No.: B13393478

Get Quote

Executive Summary & Chemical Identity

N-Boc-D-Glu(OFm)-OH is a highly specialized amino acid derivative used primarily in Solid-
Phase Peptide Synthesis (SPPS).[1] Its structural significance lies in its orthogonal protection
scheme: the

-amine is protected by the acid-labile Boc (tert-butyloxycarbonyl) group, while the
-carboxylic acid side chain is protected by the base-labile OFm (9-fluorenylmethyl) ester.[1]

This duality allows researchers to selectively deprotect the side chain for modification (e.g.,
cyclization, payload attachment) without affecting the N-terminal protection or cleaving the
peptide from the resin, particularly in Boc-based SPPS protocols.[1][2]

Physicochemical Profile[1][2][3][4][5]
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Property Specification
N-
Chemical Name -t-Butoxycarbonyl-D-glutamic acid

-9-fluorenylmethyl ester

CAS Number 123417-20-9

Molecular Weight 425.48 g/mol

Molecular Formula

Chirality D-Isomer (Unnatural)

Appearance White to off-white powder

Soluble in DMF, DCM, DMSQO; Insoluble in

Solubility
Water
Purity Standard (HPLC)
Storage 2-8°C, Desiccated (Hygroscopic)

Note on Isomers: The L-isomer (N-Boc-Glu(OFm)-OH) bears the CAS 123417-18-5.[1] Ensure

the correct enantiomer is selected for your specific stereochemical requirements.

Strategic Utility: The Orthogonal Advantage

In complex peptide synthesis, "orthogonality” refers to the ability to remove one protecting
group without affecting others.[2] N-Boc-D-Glu(OFm)-OH provides a critical "third dimension” of
orthogonality in standard Boc-SPPS.[1]

The Protection Triad (Boc-SPPS Context)
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» -Amine (Boc): Removed by TFA (Trifluoroacetic acid).[1] Used for chain elongation.[1]

e Side-Chain (OFm): Stable to TFA. Removed by Piperidine (Base).[1][3][4] Used for selective
exposure of the

-carboxyl group.[1]

e C-Term/Side-Chains (Bzl/PAM): Stable to TFA and Piperidine. Removed by HF (Hydrofluoric
acid) or TFMSA.[1]

This setup enables on-resin cyclization (e.g., Lactamization) or side-chain branching.[1] If one
were to use a Benzyl ester (OBzl) for the side chain, it would only be removed during the final
HF cleavage, preventing on-resin modification.[1]

Diagram: Orthogonal Deprotection Logic

The following diagram illustrates the selective deprotection pathways enabled by this
derivative.
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Caption: Figure 1. Orthogonal stability profile of N-Boc-D-Glu(OFm)-OH in Boc-SPPS
chemistry.

Experimental Protocols
A. Handling and Dissolution[1]
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» Solvent Choice: Dimethylformamide (DMF) is the preferred solvent for coupling.
Dichloromethane (DCM) can be used but may require a small amount of DMF for complete
solubility.[1]

o Concentration: Prepare a 0.1 M to 0.2 M solution.

 Activation: Standard activation methods (DIC/HOBt or HATU/DIEA) are compatible.[1] Avoid
prolonged pre-activation to minimize potential racemization, although the D-isomer is
generally robust.[1]

B. Coupling Protocol (Boc-SPPS)

This protocol assumes the peptide chain is being built on a PAM or MBHA resin.[1]

o Deprotection (Previous Cycle): Treat resin with 50% TFA in DCM (2 x 1 min, 1 x 20 min).
Wash with DCM (x3) and neutralize with 5% DIEA in DCM.[1]

 Activation:
o Dissolve N-Boc-D-Glu(OFm)-OH (3 eq) in DMF.
o Add HATU (2.9 eq) and DIEA (6 eq).[1]

o Note: Alternatively, use DIC (3 eq) / HOBt (3 eq) for a slower, potentially cleaner coupling.
[1]

o Coupling: Add the activated solution to the resin. Agitate for 45—-60 minutes at room
temperature.

» Monitoring: Verify coupling efficiency via Kaiser Test (Ninhydrin). If negative (yellow),
proceed.[1]

C. Selective Side-Chain Deprotection (The Critical Step)

To expose the

-carboxylic acid for modification while the peptide remains on the resin:

o Wash: Wash the resin thoroughly with DMF (x5) to remove any traces of acid (TFA).
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» Reaction: Treat the resin with 20% Piperidine in DMF (v/v).
o Duration: 2 treatments of 10—15 minutes each.
o Mechanism:[1][5] The base triggers

-elimination of the fluorenylmethyl group, releasing dibenzofulvene and the free
carboxylate.[1]

e Wash: Wash extensively with DMF (x5) and DCM (x5) to remove the piperidine and the
dibenzofulvene adduct.

 Verification: The side chain is now a free carboxylic acid (COOH), ready for activation (e.g.,
with PyBOP) and reaction with a side-chain amine or an N-terminal amine for cyclization.[1]

D. Workflow: On-Resin Lactam Cyclization

The following diagram details the workflow for creating a Head-to-Tail or Side-Chain-to-Side-
Chain cyclic peptide using this derivative.
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Caption: Figure 2. Workflow for on-resin lactamization utilizing the base-labile OFm protecting
group.

Scientific Integrity & Troubleshooting
Stability Considerations

o Acid Stability: The OFm ester is stable to 50% TFA. However, prolonged exposure to strong
acids without scavengers could theoretically lead to minor degradation over days, though it is
generally considered robust in standard Boc cycles.
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o Base Sensitivity: Extreme care must be taken to avoid premature contact with secondary
amines (piperidine, morpholine) during the chain assembly if the OFm group is to be
preserved for a later step.

Racemization Risk

While D-amino acids are used to induce specific conformations (e.g.,

-turns), activation of the

-carboxyl group for cyclization carries a risk of racemization if not handled at low temperatures
or with appropriate additives (Oxyma/HOBY).[1]
Analytical Verification[1]

 NMR: The fluorenyl group provides distinct aromatic signals (7.2—7.8 ppm) and a methylene
doublet (~4.4 ppm).[1] Disappearance of these signals confirms OFm removal.

e Mass Spectrometry: The loss of the OFm group corresponds to a mass reduction of 178.2
Da (C14H10).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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